Cas no 68613-49-0 (3,8-diamino-5-(3-aminopropyl)-6-phenylphenanthridinium)

• Product name: 3,8-diamino-5-(3-aminopropyl)-6-phenylphenanthridinium
• CAS No: 68613-49-0
• MF: C₂₂H₂₃N₄+
• MW: 343.44482
• CID: 1734932
• PubChem ID: 153044

3,8-diamino-5-(3-aminopropyl)-6-phenylphenanthridinium Chemical and Physical Properties

Names and Identifiers

• 3,8-diamino-5-(3-aminopropyl)-6-phenylphenanthridinium
• Phenanthridinium, 3,8-diamino-5-(3-aminopropyl)-6-phenyl-
• 5-(3-aminopropyl)-6-phenylphenanthridin-5-ium-3,8-diamine
• 68613-49-0
• SCHEMBL13912121
• DTXSID80218707

• Inchi： InChI=1S/C22H22N4/c23-11-4-12-26-21-14-17(25)8-10-19(21)18-9-7-16(24)13-20(18)22(26)15-5-2-1-3-6-15/h1-3,5-10,13-14,25H,4,11-12,23-24H2/p+1
• InChI Key： FIGLWEWGRHTXKJ-UHFFFAOYSA-O
• SMILES： C1=CC=C(C=C1)C2=C3C=C(C=CC3=C4C=CC(=CC4=[N+]2CCCN)N)N

Computed Properties

• Exact Mass: 343.19249
• Monoisotopic Mass: 343.19227175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• PSA: 81.94